Cas no 1261842-40-3 (Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate)

• Product Name: Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate
• CAS No: 1261842-40-3
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987249
• Update Time: 2025-06-08

Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate

• Inchi： 1S/C14H9ClF3NO3/c1-21-13(20)11-6-9(7-19-12(11)15)8-2-4-10(5-3-8)22-14(16,17)18/h2-7H,1H3
• InChI Key： VPYYAICPESOSRI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate

Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261842-40-3): A Comprehensive Overview

Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261842-40-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, a trifluoromethoxy group, and a nicotinate moiety, which collectively contribute to its potential therapeutic applications and biological activities.

The chemical structure of Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate can be represented as follows: C₁₆H₁₁ClF₃N₂O₃. The presence of the trifluoromethoxy group is particularly noteworthy, as it imparts significant electronic and steric effects that can influence the compound's reactivity and biological properties. The chloro substituent further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

In recent years, Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively induced apoptosis in various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, the synthesis and chemical properties of Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of 2-chloro-5-bromonicotinic acid with methyl alcohol to form the methyl ester, followed by a coupling reaction with 4-trifluoromethoxyphenylboronic acid using palladium catalysis. This synthetic route provides a robust and scalable method for producing high-purity samples of the compound.

The physical properties of Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate, such as its melting point, solubility, and stability, have also been characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105°C to 107°C. It is moderately soluble in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for use in various biological assays and formulations.

In terms of safety and handling, it is important to note that while Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate is not classified as a hazardous substance under current regulations, appropriate precautions should be taken during its handling and storage. This includes wearing personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area to minimize exposure.

The future prospects for Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, Methyl 2-chloro-5-(4-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261842-40-3) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.